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Compound of Interest

Compound Name: Umbelliferone

Cat. No.: B1683723

Core Principle: All umbelliferone waste, including the pure compound, solutions, and
contaminated materials, should be managed as hazardous chemical waste. This precautionary
approach ensures the highest level of safety for laboratory personnel and the environment,
even though classifications may vary between suppliers.[1] Umbelliferone is considered
irritating to the eyes, skin, and respiratory system.[1][2][3] Therefore, handling and disposal
require adherence to strict safety protocols.

Hazard and Physical Data Summary

For quick reference, the following table summarizes key quantitative and qualitative data for
umbelliferone.
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Parameter Value Source
Yellow to tan powder; White

Appearance [2][3]
crystals

Melting Point 228 -234°C/442.4 - 453.2 °F  [4]
Freely soluble in alcohol,

- chloroform, acetic acid, dilute
Solubility [2]

alkalis. Not well miscible with

water.

CHEMWATCH Hazard Ratings

Flammability: 1 (Low)Toxicity:
0 (Min/Nil)Body Contact: 2
(Moderate)Reactivity: 1
(Low)Chronic: 2 (Moderate)

[2]

GHS Classification

Varies by supplier from "Not a
hazardous substance or
mixture"[5][6] to "Hazardous

substance" (Irritant)[2]

Hazardous Combustion

Products

Carbon monoxide (CO),
Carbon dioxide (C0O2), other
pyrolysis products.[2][4]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for the safe disposal of umbelliferone waste

from a laboratory setting.

Waste Segregation at the Source

Proper segregation is the first critical step. Immediately separate umbelliferone waste into

dedicated, clearly labeled containers at the point of generation. Do not mix with other

incompatible waste streams.[1][7]

o Solid Waste: Collect all umbelliferone-contaminated solid materials in a dedicated, leak-

proof hazardous waste container.[1] This includes:
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o Unused or expired pure umbelliferone powder.
o Contaminated Personal Protective Equipment (PPE) such as gloves and lab coats.

o Contaminated labware like pipette tips, vials, and culture plates.[1]

e Liquid Waste: Collect all unused or waste solutions containing umbelliferone in a
designated, sealed, and compatible liquid waste container.[3] Never pour umbelliferone
solutions down the drain.[3]

o Sharps Waste: Any contaminated sharps, such as needles or scalpels, must be placed
immediately into a designated, puncture-resistant sharps container for hazardous waste.[1]

[3]

Container Labeling

Proper labeling is mandatory for safety and regulatory compliance. All waste containers must
be clearly and securely labeled.[3]

e Use labels that include:

o

The words "Hazardous Waste".[1]

[e]

The full chemical name: "Umbelliferone Waste".[1]

o

The primary hazards (e.qg., "Irritant,” "Cytotoxic").[1]

[¢]

The accumulation start date (the date the first piece of waste is added).[1][8]

[¢]

The name of the Principal Investigator and the laboratory location.[1]

Waste Storage

Store waste containers safely within the laboratory before pickup.

» Store all hazardous waste containers in a designated and secure secondary containment
area.[1]

» Ensure containers remain tightly sealed except when adding waste.[1][7]
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» Store away from incompatible materials, particularly strong oxidizing agents.[2][4]

Disposal Request and Pickup

Do not dispose of umbelliferone waste in the regular trash or via sewer systems.

» Follow your institution's specific procedures for hazardous waste disposal, which typically
involves contacting the Environmental Health and Safety (EHS) department.[1][3]

e Provide the EHS department with accurate information about the waste contents when
scheduling a pickup.[1]

o EHS will arrange for the transport of the waste to a licensed hazardous waste facility, where
it will likely be disposed of via incineration.[3][8]

Spill Management

In the event of a spill, act immediately to contain and clean the area.

Alert Personnel: Immediately notify others in the vicinity.[1]

o Wear PPE: Use appropriate PPE, including double gloves, a lab coat, and safety goggles.[1]
For dusts, respiratory protection is required.[5]

e Containment:
o For powder spills, gently cover with an absorbent material to avoid raising dust.[1]
o For liquid spills, absorb with a chemical spill pillow or other inert absorbent pads.[1]

¢ Cleanup: Collect all cleanup materials and place them in the solid hazardous waste
container.[1]

o Decontamination: Thoroughly decontaminate the spill area with an appropriate solvent (e.qg.,
70% ethanol), followed by soap and water.[1][9]

Decontamination of Surfaces and Glassware
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« After handling umbelliferone and preparing waste for disposal, decontaminate all work

surfaces.[1]

+ Empty containers must be managed carefully. An "empty" container may still contain
hazardous residue.[7] Triple rinsing with a suitable solvent is a common practice; the rinsate
must be collected and disposed of as hazardous liquid waste.[7]

Umbelliferone Disposal Workflow

The following diagram illustrates the logical flow for the proper segregation and disposal of

umbelliferone waste.
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Caption: Workflow for the safe segregation and disposal of umbelliferone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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